Cas no 878909-79-6 (1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide)

1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide is a sulfonamide-based compound featuring a trifluoromethylphenyl group and a piperidine-4-carboxamide moiety. Its structural design confers enhanced stability and potential bioactivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The trifluoromethyl group improves lipophilicity and metabolic resistance, while the sulfonyl linkage and amide functionality offer versatility for further derivatization. This compound is particularly useful in the synthesis of protease inhibitors, receptor modulators, and other biologically active molecules. Its well-defined chemical properties ensure consistent performance in synthetic applications, supporting its use in drug discovery and development workflows.
1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide structure
878909-79-6 structure
Product Name:1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide
CAS No:878909-79-6
MF:C13H15F3N2O3S
MW:336.330012559891
CID:3080326
PubChem ID:7510277
Update Time:2025-05-28

1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Trifluoromethyl-benzenesulfonyl)-piperidine-4-carboxylic acid amide
    • Z33545513
    • 1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidine-4-carboxamide
    • CS-0291455
    • 878909-79-6
    • AKOS000657261
    • AKOS024307976
    • MDL: MFCD07833089
    • Inchi: 1S/C13H15F3N2O3S/c14-13(15,16)10-3-1-2-4-11(10)22(20,21)18-7-5-9(6-8-18)12(17)19/h1-4,9H,5-8H2,(H2,17,19)
    • InChI Key: CODYQYSUJPTBFK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(F)(F)F)(N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 336.07554800Da
  • Monoisotopic Mass: 336.07554800Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.9Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidine-4-carboxamide
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1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidine-4-carboxamide
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